Cas no 20686-91-3 (propane-1,3-disulfonyl dichloride)

• Product Name: propane-1,3-disulfonyl dichloride
• CAS No: 20686-91-3
• MF: C₃H₆Cl₂O₄S₂
• MW: 241.113337039948
• MDL: MFCD19200059
• CID: 283624
• PubChem ID: 350961
• Update Time: 2025-04-19

propane-1,3-disulfonyl dichloride Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanedisulfonyldichloride
• 1,3-Propanedisulfonyl chloride
• propane-1,3-disulfonyl chloride
• propane-1,3-disulfonyl dichloride
• propane-1,3-disulfonyldichloride
• QHABYFQJNLKLOR-UHFFFAOYSA-N
• F2189-0201
• NSC-517262
• propane-1, 3-disulfonyl chloride
• SCHEMBL1164326
• C3H6Cl2O4S2
• NSC517262
• 20686-91-3
• EN300-99103
• AKOS006333632
• Propane-1,3-di(sulfonyl chloride)
• 1,3-Propanedisulfonyl dichloride
• DTXSID30325758

• MDL： MFCD19200059
• Inchi： 1S/C3H6Cl2O4S2/c4-10(6,7)2-1-3-11(5,8)9/h1-3H2
• InChI Key： QHABYFQJNLKLOR-UHFFFAOYSA-N
• SMILES： ClS(CCCS(=O)(=O)Cl)(=O)=O

Computed Properties

• Exact Mass: 239.90858
• Monoisotopic Mass: 239.908
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 85Ų

Experimental Properties

• Density: 1.687
• Boiling Point: 325.5°C at 760 mmHg
• Flash Point: 150.6°C
• Refractive Index: 1.517
• PSA: 68.28
• LogP: 2.67530

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Sulfonyl halides Sulfonyl chlorides